Cas no 2097867-89-3 (1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one)

• Product Name: 1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one
• CAS No: 2097867-89-3
• MF: C₁₆H₁₅BrClN₃O₂
• MW: 396.66620182991
• CID: 6135219
• PubChem ID: 126852297
• Update Time: 2025-06-15

1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS032457526
• 1-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one
• 2097867-89-3
• 1-[3-(5-bromopyrimidin-2-yl)oxypyrrolidin-1-yl]-2-(4-chlorophenyl)ethanone
• F6478-1900
• 1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one

• Inchi： 1S/C16H15BrClN3O2/c17-12-8-19-16(20-9-12)23-14-5-6-21(10-14)15(22)7-11-1-3-13(18)4-2-11/h1-4,8-9,14H,5-7,10H2
• InChI Key： IOJYQSPKJCCTHG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(CC2C=CC(=CC=2)Cl)=O)CC1

Computed Properties

• Exact Mass: 395.00362g/mol
• Monoisotopic Mass: 395.00362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.3Ų

Additional information on 1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one

Comprehensive Overview of 1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one (CAS No. 2097867-89-3)

The compound 1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one (CAS No. 2097867-89-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 5-bromopyrimidine moiety linked to a pyrrolidine ring and a 4-chlorophenyl group, makes it a valuable intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific enzymatic pathways.

In recent years, the demand for heterocyclic compounds like 1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one has surged due to their versatility in medicinal chemistry. The bromopyrimidine segment is known for its role in kinase inhibition, a hot topic in oncology research. Meanwhile, the pyrrolidine scaffold is frequently employed in the design of CNS-targeting drugs, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. This dual functionality positions the compound as a promising candidate for multitarget drug development.

From a synthetic chemistry perspective, the CAS No. 2097867-89-3 compound exemplifies modern trends in fragment-based drug design. Its chlorophenyl group enhances lipophilicity, a critical factor in optimizing drug bioavailability—a recurring theme in pharmaceutical forums and AI-driven search queries. Computational chemists frequently explore such structures using molecular docking simulations, reflecting the industry's shift toward in silico methods to accelerate R&D timelines. These aspects resonate with trending searches like "AI in drug discovery" and "predictive modeling for small molecules."

The compound’s stability under physiological conditions has also sparked interest in prodrug development, another trending topic in pharmacokinetics. Its bromine atom offers a handle for further derivatization via cross-coupling reactions, a technique widely discussed in click chemistry circles. Such features align with frequent Google Scholar queries about "late-stage functionalization" and "high-throughput screening compatible scaffolds."

Environmental considerations further elevate the relevance of 1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(4-chlorophenyl)ethan-1-one. With increasing regulatory scrutiny on green chemistry, researchers are investigating solvent-free synthetic routes for similar compounds. This aligns with search trends like "sustainable synthesis of heterocycles" and "eco-friendly bromination methods," highlighting the compound’s intersection with industrial sustainability goals.

In analytical chemistry, advanced techniques like LC-MS and NMR are employed to characterize this compound’s purity—a subject of numerous online discussions among quality control professionals. The presence of both halogen atoms (bromine and chlorine) also makes it a case study for HPLC method development, a frequent pain point addressed in chromatography forums.

Given its structural complexity, CAS No. 2097867-89-3 serves as an educational model in retrosynthetic analysis courses, connecting it to academic search terms like "organic synthesis challenges." Patent databases reveal its utility in protecting intellectual property for biaryl ether derivatives, reflecting commercial interests in this chemical space.

Ongoing research explores the compound’s potential in catalysis and material science, particularly in designing organic electronic materials. This multidisciplinary appeal ensures its continued relevance across scientific domains, from medicinal chemistry to nanotechnology—topics dominating recent scientific literature and conference agendas.